Cas no 921824-11-5 (1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione structure
921824-11-5 structure
Product name:1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
CAS No:921824-11-5
MF:C24H23N3O4
MW:417.457125902176
CID:6566161

1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
    • Pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, 1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-
    • Inchi: 1S/C24H23N3O4/c1-30-19-13-18(14-20(15-19)31-2)16-27-21-9-6-11-25-22(21)23(28)26(24(27)29)12-10-17-7-4-3-5-8-17/h3-9,11,13-15H,10,12,16H2,1-2H3
    • InChI Key: GKNWXFIZXAUDFN-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CCC2=CC=CC=C2)C(=O)C2=NC=CC=C2N1CC1=CC(OC)=CC(OC)=C1

Experimental Properties

  • Density: 1.268±0.06 g/cm3(Predicted)
  • Boiling Point: 622.8±65.0 °C(Predicted)
  • pka: 2.28±0.20(Predicted)

1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2233-0835-4mg
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2233-0835-1mg
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2233-0835-5mg
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2233-0835-100mg
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2233-0835-20μmol
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2233-0835-2μmol
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2233-0835-30mg
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2233-0835-2mg
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2233-0835-50mg
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2233-0835-25mg
1-[(3,5-dimethoxyphenyl)methyl]-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
921824-11-5 90%+
25mg
$109.0 2023-05-16

1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Related Literature

Additional information on 1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Comprehensive Overview of 1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS No. 921824-11-5)

The compound 1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione, identified by its CAS No. 921824-11-5, is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[3,2-d]pyrimidine core, coupled with dimethoxyphenyl and phenylethyl substituents, positions it as a promising candidate for exploring novel therapeutic pathways. Researchers are particularly interested in its potential applications in modulating enzymatic activity and receptor interactions, which align with current trends in precision medicine and targeted drug design.

In recent years, the scientific community has increasingly focused on heterocyclic compounds like pyrido[3,2-d]pyrimidine derivatives, owing to their versatility in drug discovery. The CAS No. 921824-11-5 compound exemplifies this trend, with its multi-ring system offering a scaffold for optimizing pharmacokinetic properties. A surge in searches for "pyrimidine-based therapeutics" and "small molecule modulators" reflects growing interest in such compounds. This molecule’s dimethoxy and phenylethyl groups further enhance its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

Synthetic accessibility is another highlight of 921824-11-5. Modern green chemistry approaches, often queried in academic databases, can be adapted for its production, minimizing environmental impact. Analytical techniques like HPLC and NMR (frequently searched terms) confirm its high purity, essential for reproducible biological studies. Notably, its hydrogen-bonding capacity, attributed to the dione moiety, makes it a subject in computational chemistry studies exploring protein-ligand docking—a nexus between AI-driven drug discovery and experimental validation.

Beyond pharmacology, CAS No. 921824-11-5 has sparked interest in material science. Its conjugated π-system suggests potential in organic electronics, resonating with searches for "bio-inspired materials." Stability studies under varying pH conditions (a common experimental query) indicate robustness, supporting its utility in diverse formulations. As the demand for multifunctional compounds rises, this molecule’s dual applicability in life sciences and advanced materials exemplifies interdisciplinary innovation.

Regulatory and safety profiles of 1-(3,5-dimethoxyphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione adhere to global standards, with no red flags in major chemical databases. This aligns with the increasing public and scientific scrutiny of compound safety, as seen in searches for "non-toxic scaffolds." Its structure-activity relationship (SAR) data, often requested in patent filings, provides a roadmap for derivative synthesis—addressing the need for IP-protected drug candidates in competitive markets.

In conclusion, 921824-11-5 represents a convergence of cutting-edge research priorities: from targeted therapy design to sustainable synthesis. Its structural complexity and functional diversity answer pressing queries in both academic and industrial settings, making it a molecule of enduring relevance. As science advances toward personalized solutions, compounds like this will undoubtedly play pivotal roles in shaping future breakthroughs.

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